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Compound of Interest

Compound Name: Ptpn22-IN-2

Cat. No.: B15578547

Disclaimer: No specific Safety Data Sheet (SDS) for Ptpn22-IN-2 was found in the public
domain at the time of this writing. The following guidance is based on general best practices for
handling potent, powdered research chemicals of unknown toxicity and information available
for the structurally related PTPN22 inhibitor, PTPN22-IN-1. Researchers must perform their
own risk assessment and consult their institution's safety office before handling this compound.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with Ptpn22-IN-2. The focus is on
procedural, step-by-step guidance to ensure safe handling, operation, and disposal.

Personal Protective Equipment (PPE)

Given that the specific hazards of Ptpn22-IN-2 are not well-documented, a cautious approach
to PPE is mandatory. The following PPE should be worn at all times when handling the
compound, especially in its powdered form, to prevent skin and respiratory exposure.

e Gloves: Nitrile gloves are required. Consider double-gloving, especially when handling larger
quantities or for prolonged periods.

e Eye Protection: Chemical safety goggles are mandatory to protect against splashes and
airborne particles. A face shield should be worn in addition to goggles when there is a
significant risk of splashing.

o Lab Coat: A fully buttoned lab coat must be worn to protect skin and clothing.
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e Respiratory Protection: When handling the powdered form of Ptpn22-IN-2 outside of a
certified chemical fume hood or other ventilated enclosure, a properly fitted N95 respirator or
higher is required to prevent inhalation of the powder.

Quantitative Data Summary

The following table summarizes the available quantitative data, derived from information on the
similar compound PTPN22-IN-1.

Parameter Value Source Compound

Stock Solution Storage

Long-term (up to 6 months) -80°C PTPN22-IN-1[1]

Short-term (up to 1 month) -20°C PTPN22-IN-1[1]

Experimental Protocols: Handling and Disposal

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
o Wear appropriate PPE (gloves, lab coat, eye protection) when unpacking.

» Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials. Based on data for a similar compound, long-term storage at -80°C is
recommended for solutions[1].

Handling (Weighing and Solution Preparation):

o Engineering Controls: All handling of the powdered form of Ptpn22-IN-2 must be conducted
in a certified chemical fume hood or a powder containment hood to minimize inhalation risk.

» Weighing:
o Designate a specific area within the fume hood for weighing.

o Use a microbalance with a draft shield.
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o Handle the container and spatula with care to avoid generating airborne dust.

e Solution Preparation:
o Add the solvent to the weighed powder slowly to avoid splashing.
o Ensure the container is securely capped before mixing.
o If sonication is required, ensure the container is properly sealed.
Spill Management:

e Small Spills (Powder):

o

Do not sweep.

[¢]

Gently cover the spill with damp paper towels to avoid raising dust.

[¢]

Wipe the area from the outside in.

[e]

Place all contaminated materials in a sealed bag for hazardous waste disposal.
o Small Spills (Liquid):

o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

o Place the contaminated absorbent material in a sealed bag for hazardous waste disposal.
e Large Spills:

o Evacuate the area immediately.

o Alert your institution's emergency response team.

o Prevent entry into the affected area.

Disposal:
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o All waste materials contaminated with Ptpn22-IN-2, including empty containers, used PPE,
and spill cleanup materials, must be disposed of as hazardous chemical waste.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of this compound down the drain or in regular trash.

Safe Handling Workflow
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Figure 1: Safe Handling Workflow for Ptpn22-IN-2
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Caption: Figure 1: Safe Handling Workflow for Ptpn22-IN-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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